Cas no 1254514-03-8 (6-Bromo-1-iodoisoquinoline)
6-Bromo-1-iodoisoquinoline structure
Product Name:6-Bromo-1-iodoisoquinoline
CAS No:1254514-03-8
MF:C9H5BrIN
MW:333.95117354393
CID:3160420
PubChem ID:129962392
Update Time:2025-04-21
6-Bromo-1-iodoisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-1-iodoisoquinoline
- AT28524
- 1254514-03-8
-
- Inchi: 1S/C9H5BrIN/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
- InChI Key: CVBAWYJLARGRLJ-UHFFFAOYSA-N
- SMILES: IC1C2C=CC(=CC=2C=CN=1)Br
Computed Properties
- Exact Mass: 332.86501Da
- Monoisotopic Mass: 332.86501Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9Ų
6-Bromo-1-iodoisoquinoline Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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